Cas no 17579-01-0 (Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide)
17579-01-0 structure
Product Name:Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
CAS No:17579-01-0
MF:C13H17IN2S
MW:360.256953954697
CID:96227
PubChem ID:2849359
Update Time:2025-04-19
Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
- 2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylethenamine,iodide
- GNF-Pf-2099
- DTXSID90385954
- CHEMBL579347
- 17579-01-0
-
- Inchi: 1S/C13H17N2S.HI/c1-4-15-11-7-5-6-8-12(11)16-13(15)9-10-14(2)3;/h5-10H,4H2,1-3H3;1H/q+1;/p-1
- InChI Key: MQYFDVMXAAIOCU-UHFFFAOYSA-M
- SMILES: [I-].S1C2C=CC=CC=2[N+](=C1C=CN(C)C)CC
Computed Properties
- Exact Mass: 360.01541
- Monoisotopic Mass: 360.01572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 35.4Ų
Experimental Properties
- PSA: 7.12
Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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